[(5-Fluoropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile [(5-Fluoropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
Brand Name: Vulcanchem
CAS No.: 647839-87-0
VCID: VC16909204
InChI: InChI=1S/C12H9F4N3/c13-9-1-2-10(19-6-9)5-11(7-17,8-18)3-4-12(14,15)16/h1-2,6H,3-5H2
SMILES:
Molecular Formula: C12H9F4N3
Molecular Weight: 271.21 g/mol

[(5-Fluoropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

CAS No.: 647839-87-0

Cat. No.: VC16909204

Molecular Formula: C12H9F4N3

Molecular Weight: 271.21 g/mol

* For research use only. Not for human or veterinary use.

[(5-Fluoropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile - 647839-87-0

Specification

CAS No. 647839-87-0
Molecular Formula C12H9F4N3
Molecular Weight 271.21 g/mol
IUPAC Name 2-[(5-fluoropyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
Standard InChI InChI=1S/C12H9F4N3/c13-9-1-2-10(19-6-9)5-11(7-17,8-18)3-4-12(14,15)16/h1-2,6H,3-5H2
Standard InChI Key HBKRDHLELDQYBT-UHFFFAOYSA-N
Canonical SMILES C1=CC(=NC=C1F)CC(CCC(F)(F)F)(C#N)C#N

Introduction

[Introduction to (5-Fluoropyridin-2-yl)methylpropanedinitrile](pplx://action/followup)

(5-Fluoropyridin-2-yl)methylpropanedinitrile is a complex organic compound featuring a pyridine ring substituted with a fluorine atom at the 5-position, a trifluoropropyl group, and a propanedinitrile backbone. This unique combination of functional groups suggests potential applications in pharmaceuticals and agrochemicals due to its biological activity and ability to interact with various biological targets.

Synthesis Methods

The synthesis of (5-Fluoropyridin-2-yl)methylpropanedinitrile can be achieved through several methods, typically involving reactions between fluorinated pyridine derivatives and nitrile-containing reagents. The choice of solvent, temperature, and reaction time are critical for achieving high yields.

Biological Activity and Potential Applications

Compounds similar to (5-Fluoropyridin-2-yl)methylpropanedinitrile have shown significant biological activities, including potential applications in pharmaceuticals and agrochemicals. The fluorine atoms enhance the compound's lipophilicity, which is beneficial for drug design and development. Further studies are necessary to elucidate the specific biological mechanisms and therapeutic potential of this compound.

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